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Compound of Interest

Compound Name: 5-Bromo-3-nitrobenzene-1,2-diol

CAS No.: 671779-99-0

Cat. No.: B2511837

Get Quote

In the landscape of chemical research, certain molecules, by virtue of their structural features,

present themselves as untapped reservoirs of potential. 5-Bromo-3-nitrobenzene-1,2-diol is
one such entity. While specific literature on this exact compound is sparse, a deeper analysis of

its constituent moieties—the nitrocatechol core, a reactive bromine atom, and a versatile nitro

group—reveals a compelling platform for innovation in medicinal chemistry, organic synthesis,

and materials science. This guide eschews a conventional template to present a logical,

hypothesis-driven exploration of what is possible with this promising building block. We will

delve into its potential as a therapeutic agent, its utility as a precursor for complex heterocyclic

systems, and the experimental pathways to validate these prospects.

Section 1: The Core Compound - Physicochemical
Profile and Synthesis
A thorough understanding of the starting material is paramount. 5-Bromo-3-nitrobenzene-1,2-
diol is a substituted catechol, a class of compounds known for their biological activity and

synthetic versatility.
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Physicochemical and Spectroscopic Data
The following table summarizes the known and predicted properties of the core compound,

which are essential for its handling, characterization, and use in subsequent reactions.

Property Value / Predicted Value Source / Rationale

CAS Number 671779-99-0 Supplier Data

Molecular Formula C₆H₄BrNO₄ [1]

Molecular Weight 234.00 g/mol [1]

Appearance
Predicted: Yellow to brown

solid

Based on related nitrocatechol

compounds

Boiling Point Predicted: 300.5 ± 42.0 °C [1]

pKa

Predicted: 6.0-7.0 (first

phenol), 10-11 (second

phenol)

Electron-withdrawing groups

lower catechol pKa

¹H NMR (DMSO-d₆)

Predicted: Two singlets or

doublets in the aromatic region

(δ 7.0-8.0 ppm)

Aromatic protons on a highly

substituted ring

¹³C NMR (DMSO-d₆)

Predicted: Six signals in the

aromatic region (δ 110-160

ppm)

Unique chemical environment

for each carbon

IR (KBr, cm⁻¹)

Predicted: 3500-3300 (O-H),

1530 & 1350 (NO₂), 1300-

1200 (C-O), 600-500 (C-Br)

Characteristic vibrations of

functional groups

Proposed Synthesis Protocol: Electrophilic Aromatic
Substitution
A plausible route to 5-Bromo-3-nitrobenzene-1,2-diol involves a two-step electrophilic

aromatic substitution starting from 1,2-benzenediol (catechol). The order of operations is critical

to achieving the desired regiochemistry.
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Rationale: The hydroxyl groups of catechol are strongly activating, ortho-, para-directing

groups. Nitration followed by bromination is the proposed pathway. Nitration of catechol

typically yields a mixture of 3-nitro and 4-nitrocatechol. The 3-nitro isomer can then be isolated.

Subsequent bromination will be directed by the powerful activating hydroxyl groups to the

position para to one hydroxyl group and ortho to the other, which is the desired C-5 position.

Step-by-Step Protocol:

Nitration of Catechol:

Dissolve 1,2-benzenediol (1.0 eq) in glacial acetic acid at 10-15°C.

Slowly add a solution of nitric acid (1.05 eq) in glacial acetic acid, maintaining the

temperature below 20°C.

Stir the reaction mixture for 2-3 hours at room temperature.

Pour the mixture into ice-water to precipitate the product.

Filter the solid and purify by column chromatography to isolate 3-nitrobenzene-1,2-diol.[2]

Bromination of 3-Nitrobenzene-1,2-diol:

Dissolve the isolated 3-nitrobenzene-1,2-diol (1.0 eq) in a suitable solvent such as

dichloromethane or acetic acid.

Add N-Bromosuccinimide (NBS) (1.0 eq) portion-wise at room temperature.[3]

Stir the mixture for 4-6 hours or until TLC analysis indicates the consumption of the

starting material.

Quench the reaction with an aqueous solution of sodium thiosulfate.

Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by recrystallization or silica gel chromatography to yield 5-
Bromo-3-nitrobenzene-1,2-diol.
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Section 2: Potential as a Therapeutic Agent
The structure of 5-Bromo-3-nitrobenzene-1,2-diol strongly suggests potential applications in

drug discovery, primarily targeting neurodegenerative diseases and infectious agents.

Hypothesis 1: A Novel Scaffold for Catechol-O-
Methyltransferase (COMT) Inhibition
Scientific Rationale: Catechol-O-methyltransferase (COMT) is a key enzyme that degrades

catecholamine neurotransmitters, including dopamine. In Parkinson's disease, inhibiting COMT

in the periphery is a validated therapeutic strategy to increase the bioavailability of L-DOPA, a

dopamine precursor.[4] Clinically used COMT inhibitors, such as Entacapone and Tolcapone,

are characterized by a nitrocatechol moiety, which is believed to be essential for their inhibitory

activity.[5][6] 5-Bromo-3-nitrobenzene-1,2-diol contains this exact pharmacophore, making it

a prime candidate for a new generation of COMT inhibitors. The bromine atom offers a

potential advantage for modulating pharmacokinetic properties or for use as a synthetic handle

to explore structure-activity relationships (SAR).

Proposed Research Workflow:
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Caption: Workflow for evaluating COMT inhibitory potential.

Experimental Protocol: In Vitro COMT Inhibition Assay
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Objective: To determine the half-maximal inhibitory concentration (IC50) of 5-Bromo-3-
nitrobenzene-1,2-diol against rat or human recombinant COMT.

Materials: Recombinant COMT, S-(5'-adenosyl)-L-methionine (SAM, methyl donor), a

catechol substrate (e.g., esculetin), test compound, reference inhibitors (Tolcapone,

Entacapone), assay buffer.

Procedure:

Prepare a series of dilutions of the test compound and reference inhibitors in DMSO.

In a 96-well plate, add the assay buffer, COMT enzyme, and the test/reference compound.

Incubate for 10 minutes at 37°C.

Initiate the reaction by adding the substrate (esculetin) and SAM.

Monitor the decrease in esculetin fluorescence (or other appropriate signal) over time,

which corresponds to its methylation by COMT.

Calculate the rate of reaction for each concentration of the inhibitor.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit

the data to a dose-response curve to determine the IC50 value.[4][7]

Anticipated Data Presentation:

Compound
Predicted Binding Affinity
(kcal/mol)

Experimental IC₅₀ (µM)

5-Bromo-3-nitrobenzene-1,2-

diol
-7.5 to -9.0 To be determined

Entacapone (Reference) -7.8 0.25[4]

Tolcapone (Reference) -8.2 0.26[4]
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Hypothesis 2: A Platform for Antimicrobial and
Antineoplastic Agents
Scientific Rationale: Aromatic nitro compounds possess a broad spectrum of biological

activities, including antimicrobial and antineoplastic effects.[8][9][10] The mechanism often

involves the enzymatic reduction of the nitro group within target cells (bacteria or tumor cells) to

form cytotoxic reactive nitrogen species, which can damage DNA and proteins.[10] Compounds

like Metronidazole are classic examples. Furthermore, halogenation, in this case with bromine,

can enhance the lipophilicity of a molecule, potentially improving cell membrane penetration

and overall bioactivity.[10] Therefore, 5-Bromo-3-nitrobenzene-1,2-diol is a logical candidate

for screening as a novel antimicrobial or cytotoxic agent.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of the compound that visibly inhibits the

growth of a panel of microorganisms.

Materials: Test compound, bacterial strains (e.g., Staphylococcus aureus, Escherichia coli),

fungal strains (e.g., Candida albicans), appropriate liquid growth media (e.g., Mueller-Hinton

Broth), 96-well microtiter plates.

Procedure:

Prepare a two-fold serial dilution of the test compound in the microtiter plates.

Inoculate each well with a standardized suspension of the microorganism.

Include positive (microbes, no compound) and negative (media only) controls.

Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria) for 18-24

hours.

The MIC is determined as the lowest concentration of the compound at which no visible

growth (turbidity) is observed.[10][11]
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Section 3: A Versatile Building Block in Synthetic
Chemistry
The true power of 5-Bromo-3-nitrobenzene-1,2-diol may lie in its utility as a starting material

for more complex molecules. Its three distinct functional groups provide orthogonal handles for

a multitude of chemical transformations.

Hypothesis 3: A Precursor for Novel Heterocyclic
Scaffolds
Scientific Rationale: Heterocyclic compounds form the backbone of a vast number of

pharmaceuticals.[12][13] The functional groups on 5-Bromo-3-nitrobenzene-1,2-diol make it

an ideal precursor for constructing fused heterocyclic systems. For example, the adjacent diol

functionality can be condensed with various reagents to form five- or six-membered rings.

Furthermore, the nitro group can be readily reduced to an amine, creating an ortho-amino-diol

or an ortho-amino-bromo-phenol, which are classic precursors for heterocycles like

benzoxazoles and quinoxalines.[14][15]

Proposed Synthetic Workflow:

Reduction

Heterocyclization

5-Bromo-3-nitro
benzene-1,2-diol

Reduction of Nitro Group
(e.g., SnCl2, H2 or Zn/NH4Cl)

Step 1 5-Bromo-3-amino
benzene-1,2-diol

Condensation with
Carboxylic Acids / Aldehydes

Reaction with
1,2-Dicarbonyls

Benzoxazole Derivatives

Quinoxaline Derivatives

Click to download full resolution via product page

Caption: Synthetic pathways to heterocyclic systems.

Hypothesis 4: A Platform for Palladium-Catalyzed Cross-
Coupling Reactions
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Scientific Rationale: The carbon-bromine bond is a highly reliable and versatile reaction site for

palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-

Hartwig aminations.[16][17] This allows for the precise and efficient formation of new carbon-

carbon and carbon-nitrogen bonds. By using the bromine atom on the 5-Bromo-3-
nitrobenzene-1,2-diol scaffold, researchers can append a wide variety of substituents (aryl

groups, alkynes, amines), creating large libraries of novel compounds for biological screening

or for the development of functional materials.[14][17]

Experimental Protocol: Suzuki Cross-Coupling

Objective: To couple an arylboronic acid to the C-5 position of the scaffold.

Materials: 5-Bromo-3-nitrobenzene-1,2-diol (or a protected version), an arylboronic acid

(1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), a base (e.g., K₂CO₃ or Cs₂CO₃,

2.0 eq), and a degassed solvent system (e.g., Dioxane/Water).

Procedure:

To a reaction flask under an inert atmosphere (e.g., Argon), add the bromo-compound,

arylboronic acid, base, and solvent.

Purge the mixture with the inert gas for 10-15 minutes.

Add the palladium catalyst and heat the reaction mixture (e.g., 80-100°C) with stirring.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.

Purify the product via column chromatography.[16]

Conclusion and Future Outlook
5-Bromo-3-nitrobenzene-1,2-diol represents a convergence of three powerful chemical motifs

in a single, under-explored molecule. The scientific rationale, grounded in the established

pharmacology of nitrocatechols and the synthetic utility of nitroaromatics and aryl bromides,

strongly supports its investigation. The proposed research avenues—from the development of

novel COMT inhibitors for neurodegenerative diseases to the synthesis of complex heterocyclic
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libraries—provide a clear roadmap for unlocking its potential. This molecule is not merely a

catalog chemical; it is a platform for discovery, inviting researchers in drug development and

synthetic chemistry to explore its rich and promising reactivity.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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